Cas no 56255-86-8 (2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane)

• Product Name: 2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane
• CAS No: 56255-86-8
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 3035949
• PubChem ID: 14571568
• Update Time: 2025-05-21

2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane
• SCHEMBL11738097
• MFCD34755755
• 56255-86-8

• Inchi： 1S/C11H13BrO2/c1-2-11(13-7-8-14-11)9-3-5-10(12)6-4-9/h3-6H,2,7-8H2,1H3
• InChI Key： IRPYKPHNGZFMBX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC)OCCO1

Computed Properties

• Exact Mass: 256.01000
• Monoisotopic Mass: 256.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.05870

Additional information on 2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane

2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane (CAS No. 56255-86-8): A Comprehensive Guide to Properties and Applications

2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane (CAS No. 56255-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This brominated dioxolane derivative serves as a versatile building block in organic synthesis, particularly in the development of novel drug candidates and advanced materials. With the growing demand for high-purity chemical intermediates, this compound has become increasingly relevant in modern chemical research.

The molecular structure of 2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane features a unique combination of a brominated aromatic ring and a dioxolane protective group, making it particularly valuable in asymmetric synthesis and chiral chemistry. Researchers frequently search for "dioxolane protecting group applications" and "bromophenyl compounds in drug discovery," highlighting the compound's importance in these cutting-edge fields. The ethyl substitution at the 2-position adds steric influence that can be crucial for controlling reaction stereochemistry.

In pharmaceutical applications, 2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane serves as a key intermediate for the synthesis of various bioactive molecules. Recent trends in medicinal chemistry show increased interest in "brominated aromatic compounds in CNS drug development," where this compound's structural features make it particularly valuable. The bromine atom provides an excellent handle for further functionalization through cross-coupling reactions, while the dioxolane group offers protection for sensitive carbonyl functionalities during multi-step syntheses.

The compound's physical properties include a molecular weight of 257.13 g/mol and typical characteristics of organic bromine compounds. Researchers often inquire about "solubility of bromophenyl dioxolanes" and "stability of 1,3-dioxolane derivatives," as these factors critically impact synthetic applications. The compound generally exhibits good stability under standard conditions but requires protection from strong acids that could cleave the dioxolane ring.

Material science applications of 2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane have expanded significantly in recent years. The search terms "dioxolane monomers for polymer synthesis" and "brominated building blocks for OLED materials" reflect growing interest in these areas. The compound's ability to introduce both aromatic character and protected aldehyde functionality makes it valuable for creating specialized polymers with tailored properties.

Synthetic methodologies employing 2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane often focus on its use in palladium-catalyzed cross-coupling reactions, a hot topic in organic chemistry as evidenced by searches for "Suzuki coupling with bromophenyl derivatives." The bromine atom serves as an excellent leaving group for these transformations, while the dioxolane protects the carbonyl group from unwanted side reactions during the process.

Quality control of 2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane typically involves analytical techniques such as GC-MS, HPLC, and NMR spectroscopy. Laboratory professionals frequently search for "analytical methods for dioxolane purity assessment" and "characterization of brominated aromatic compounds." High-purity grades of this compound are essential for reproducible results in sensitive applications, particularly in pharmaceutical research.

The commercial availability of 2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane has improved in recent years, with suppliers offering various quantities to meet research needs. Market trends show increasing demand for "custom synthesis of brominated intermediates" and "scale-up of dioxolane derivatives," reflecting the compound's growing importance in industrial applications. Proper storage conditions typically involve protection from moisture and light to maintain stability.

Environmental and safety considerations for handling 2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper precautions should be taken, as indicated by searches for "safe handling of brominated aromatics" and "laboratory safety with dioxolane compounds." Standard personal protective equipment including gloves and safety glasses is recommended when working with this material.

Future research directions involving 2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane are likely to focus on its applications in green chemistry and catalytic processes, as evidenced by emerging search trends like "sustainable synthesis with brominated intermediates" and "catalytic transformations of protected carbonyls." The compound's versatility ensures its continued relevance in advancing synthetic methodologies across multiple disciplines.

In conclusion, 2-(4-Bromophenyl)-2-ethyl-1,3-dioxolane (CAS No. 56255-86-8) represents a valuable tool in modern chemical research, with applications spanning pharmaceutical development, material science, and synthetic methodology. Its unique structural features and versatile reactivity profile make it particularly suited for addressing current challenges in molecular design and functional material development. As research continues to evolve, this compound is poised to play an increasingly important role in scientific innovation.